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Compound of Interest

(S)-1-Boc-2-
Compound Name:
(aminomethyl)pyrrolidine

Cat. No.: B037575

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (S)-1-Boc-2-
(aminomethyl)pyrrolidine (CAS RN: 119020-01-8), a key chiral building block in organic
synthesis, particularly in the development of novel pharmaceuticals and agrochemicals.[1][2][3]
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
protection of the environment.

Hazard Identification and Classification

(S)-1-Boc-2-(aminomethyl)pyrrolidine is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

GHS Pictograms:

Pictogram Description
waalt text Corrosion
wialt text Exclamation Mark
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Signal Word:Danger[4]

Hazard Statements:

e H302: Harmful if swallowed.[5][6]

e H314: Causes severe skin burns and eye damage.[4]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.
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Code Prevention Response Storage Disposal
Do not breathe
P260 ) P301+P312 P405 P501
dusts or mists.[4]
Dispose of
Wash hands contents/contain
P301+P330+P33  Store locked up.
P264 thoroughly after 1 ] er to an
handling.[6] approved waste
disposal plant.[6]
Do not eat, drink
or smoke when P303+P361+P35
P270 _ _
using this 3
product.[6]
Wear protective
gloves/
protective P304+P340+P31
P280 _
clothing/ eye 0
protection/ face
protection.[4]
P305+P351+P33
8
P310
P330
P363

Full text for response P-codes can be found in the First-Aid Measures section.

Physical and Chemical Properties

There are some discrepancies in the reported physical state of this compound. While some

suppliers list it as a solid, others describe it as a liquid.[5] Researchers should be prepared to

handle it in either form.
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Property Value Source(s)
Molecular Formula C10H20N202 [7]
Molecular Weight 200.28 g/mol [7]

Colorless to AlImost Colorless
Appearance o ] [3]
Clear Liquid or Solid

Boiling Point 98-112 °C at 1 mm Hg [1]
Density ~1.044 g/cm? (Predicted) [1]
Flash Point 123.3°C [1]
Solubility Miscible with N- e

methylpyrrolidinone.

Storage Temperature 2-8°C [1]

Safe Handling and Storage
Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn at all times
when handling (S)-1-Boc-2-(aminomethyl)pyrrolidine:

o Eye/Face Protection: Chemical safety goggles and a face shield are required.
o Skin Protection:
o Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory.

o Clothing: A lab coat or a disposable gown made of a resistant material (e.g., polyethylene-
coated polypropylene) should be worn.

o Respiratory Protection: If working with the solid form where dust may be generated, or if
ventilation is inadequate, a P3 (EN 143) respirator cartridge or a NIOSH-approved respirator
iS necessary.

Handling Procedures
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Handle in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.[6]

If handling the solid form, avoid the formation of dust and aerosols.[6]

Use non-sparking tools to prevent ignition.[6]

Wash hands thoroughly after handling the substance.[6]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
e Recommended storage temperature is between 2-8°C.[1]

o Store away from incompatible materials and foodstuff containers.[6]

Experimental Workflow for Safe Handling

The following diagram outlines a standard operating procedure for the safe use of (S)-1-Boc-2-
(aminomethyl)pyrrolidine in a laboratory setting.
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Safe Handling Workflow

Preparation

Review Safety Data Sheet (SDS)

\

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Gown)

\

Verify Fume Hood Functionality

\

Gather All Necessary Equipment
and Reagents

Proceed to Handling

Handling ;S; Reaction

Weigh/Measure Compound
in Fume Hood

\

Perform Reaction Under
Inert Atmosphere (if required)

\

Monitor Reaction Progress

Reaction Complete

Cleanup é‘; Disposal

Quench Reaction Safely

\

Segregate and Label
Waste Streams

\

Dispose of Waste in Accordance
with Institutional Protocols

\

Decontaminate Glassware
and Work Surfaces

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (S)-1-Boc-2-(aminomethyl)pyrrolidine.
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First-Aid and Emergency Procedures

Immediate action is required in the event of exposure.

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If the victim is not
breathing, provide artificial respiration and seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with plenty of water
for at least 15 minutes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[6]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate personal protective equipment. Avoid breathing vapors, mist, or gas.[6]

» Containment and Cleanup: Prevent further leakage or spillage if it is safe to do so. Absorb

the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, closed

container for disposal. Do not let the product enter drains.

Toxicological and Ecological Information
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Detailed toxicological and ecological data for (S)-1-Boc-2-(aminomethyl)pyrrolidine are not
readily available in the consulted safety data sheets.[6] The primary known toxicological effect
is its harm if swallowed and its corrosive properties to skin and eyes.[6] The water hazard class
is noted as WGK 3 (severe hazard to water) by at least one supplier, indicating that it should
not be allowed to enter the water system.

First-Aid Response Flowchart

The following diagram illustrates the decision-making process for first-aid response following an
exposure incident.

First-Aid Response Flowchart

Exposure Incident Occurs

» i

4 i
Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water for 15 min Rinse Mouth
Provide Oxygen/Atrtificial Respiration if needed Rinse with Water for 15 min Remove Contact Lenses Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: A flowchart detailing the appropriate first-aid response for various exposure routes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 119020-01-8,(S)-1-N-Boc-2-(aminomethyl)pyrrolidine | lookchem [lookchem.com]

2. medchemexpress.com [medchemexpress.com]

3. (S)-1-N-Boc-2-(aminomethyl)pyrrolidine Five Chongging Chemdad Co. , Ltd
[chemdad.com]

e 4.(S)-1-N-Boc-2-(aminomethyl)pyrrolidine | 119020-01-8 [m.chemicalbook.com]
e 5. 1-Boc-2-(aminomethyl)pyrrolidine 177911-87-4 [sigmaaldrich.com]

e 6. echemi.com [echemi.com]

e 7.scbt.com [scbt.com]

 To cite this document: BenchChem. [Technical Guide: Safety and Handling of (S)-1-Boc-2-
(aminomethyl)pyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037575#s-1-boc-2-aminomethyl-pyrrolidine-safety-
and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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